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Compound of Interest

Compound Name: Nintedanib 13CD3

cat. No.: B15553426

An in-depth analysis of the molecular weight of Nintedanib isotopically labeled with a 13CD3
group reveals a precise mass increase essential for various research applications. This
technical guide outlines the calculation of the molecular weight for Nintedanib 13CD3,
providing researchers, scientists, and drug development professionals with the foundational
data required for quantitative analysis.

Introduction to Isotopic Labeling

Isotopic labeling is a technique used to track the passage of a substance through a system. By
replacing an atom with its isotope, which has a different mass but the same chemical
properties, researchers can differentiate the labeled molecules from their unlabeled
counterparts. In the case of Nintedanib 13CD3, a methyl group (-CH3) on the Nintedanib
molecule is replaced with a methyl group containing a heavy isotope of carbon (33C) and three
heavy isotopes of hydrogen (Deuterium or D). This labeling is crucial for studies involving mass
spectrometry, such as pharmacokinetic analyses, where the labeled compound is used as an
internal standard.

Molecular Formula and Weight of Nintedanib

Nintedanib is a small molecule inhibitor of multiple tyrosine kinases. Its chemical and physical
properties are well-documented.

e Molecular Formula: C31H33Ns0a4[1][2][3]

e Average Molecular Weight: Approximately 539.64 g/mol [2]
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» Monoisotopic Mass: 539.25325455 Da[1]

For high-precision applications like mass spectrometry, the monoisotopic mass, which is the
mass of a molecule calculated using the mass of the most abundant isotope of each element,
is the more relevant value.

Calculation of Nintedanib 13CD3 Molecular Weight

The molecular weight of Nintedanib 13CD3 is calculated by determining the mass of the
original methyl group (-CHs) that is being replaced and the mass of the new isotopic methyl
group (-*3CDs). The difference is then applied to the monoisotopic mass of unlabeled
Nintedanib.

The replacement involves substituting one 2C atom with one 3C atom and three *H atoms with
three 2H (Deuterium) atoms.

e Mass of the outgoing -CHs group:
o Mass of one 12C atom = 12.000000 Da
o Mass of three 1H atoms = 3 * 1.007825 Da = 3.023475 Da
o Total mass = 15.023475 Da
e Mass of the incoming -*3CDs group:
o Mass of one 3C atom = 13.003355 Da
o Mass of three 2H (D) atoms = 3 * 2.014102 Da = 6.042306 Da
o Total mass = 19.045661 Da
 Calculation of the final monoisotopic mass:

o Monoisotopic mass of Nintedanib 13CD3 = (Monoisotopic mass of Nintedanib) - (Mass of
-CHs) + (Mass of -13CD3)
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o Monoisotopic mass of Nintedanib 13CD3 = 539.253255 Da - 15.023475 Da + 19.045661
Da

o Monoisotopic mass of Nintedanib 13CD3 = 543.275441 Da

This represents a mass shift of +4.022186 Da compared to the unlabeled compound.

Data Summary

The following table summarizes the quantitative data for Nintedanib and its isotopically labeled

form.
Average Molecular  Monoisotopic Mass
Compound Molecular Formula .
Weight ( g/mol ) (Da)
Nintedanib C31H33Ns04 539.64[2] 539.253255[1]
Nintedanib 13CD3 C3013CH30D3Ns504 ~543.66 543.275441

Visualization of Isotopic Substitution

The following diagram illustrates the conceptual replacement of a standard methyl group with
an isotopically labeled methyl group on the Nintedanib core structure.
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Isotopic Labeling of Nintedanib
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Isotopic substitution on the Nintedanib molecule.

Experimental Protocols

The determination of the molecular weight of Nintedanib 13CD3 is primarily achieved through

high-resolution mass spectrometry (HRMS).
Methodology: High-Resolution Mass Spectrometry

o Sample Preparation: A dilute solution of Nintedanib 13CD3 is prepared in a suitable solvent,
such as methanol or acetonitrile, often with a small percentage of formic acid to promote

ionization.
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« Infusion and lonization: The sample is introduced into the mass spectrometer via direct
infusion or liquid chromatography. Electrospray ionization (ESI) is a common technique used
to generate protonated molecular ions [M+H]*.

o Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as an
Orbitrap or a time-of-flight (TOF) instrument. These instruments have the capability to
measure mass-to-charge ratios (m/z) with high accuracy and resolving power.

o Data Acquisition: The instrument is calibrated using a known standard to ensure mass
accuracy. The mass spectrum is then acquired, showing the isotopic distribution of the
analyte.

o Data Analysis: The monoisotopic peak for the [M+H]* ion of Nintedanib 13CD3 is identified.
Its measured m/z value is used to confirm the elemental composition and the successful
incorporation of the isotopic label. For Nintedanib 13CD3, the expected m/z for the [M+H]*
ion would be approximately 544.282716.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553426?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

